Cas no 2411201-09-5 (N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide)

• Product Name: N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide
• CAS No: 2411201-09-5
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6616005
• PubChem ID: 154880111
• Update Time: 2025-05-21

N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411201-09-5
• EN300-7560601
• Z3687606387
• N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide

• Inchi： 1S/C11H12ClNO2/c1-7-4-8(2-3-9(7)12)5-13-11(14)10-6-15-10/h2-4,10H,5-6H2,1H3,(H,13,14)
• InChI Key： VKMFHLKCUOMDDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNC(C1CO1)=O

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide

N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide: A Comprehensive Overview

N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide, also known by its CAS number CAS No. 2411201-09-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an oxirane (epoxide) ring with a carboxamide group and a substituted phenyl moiety. The presence of the chlorine and methyl groups on the aromatic ring introduces additional complexity and functionality to the molecule, making it a valuable subject for research and development.

The synthesis of N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Recent studies have focused on optimizing the reaction conditions to improve yield and purity, leveraging advancements in catalytic processes and green chemistry principles. These efforts have not only enhanced the scalability of the synthesis but also opened up new avenues for exploring its potential applications.

One of the most promising areas of research for this compound is its potential as a precursor in drug development. The oxirane ring, known for its reactivity, can serve as a platform for constructing bioactive molecules with tailored pharmacokinetic properties. Additionally, the carboxamide group provides opportunities for further functionalization, enabling researchers to explore diverse chemical space and identify novel therapeutic agents.

Recent findings have also highlighted the importance of N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide in materials science. Its unique structure allows for the formation of cross-linked polymers with exceptional mechanical properties, making it a candidate for advanced materials applications such as high-performance adhesives or biocompatible coatings.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. While further research is needed to validate these findings, they underscore the potential of this compound as a lead molecule in anti-inflammatory drug discovery.

The integration of computational chemistry tools has significantly accelerated the understanding of N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity, and interactions with biological targets, paving the way for more efficient drug design strategies.

In conclusion, N-[(4-Chloro-3-methylphenyl)methyl]oxirane-2-carboxamide represents a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. As research continues to uncover its full potential, it is poised to make significant contributions to both academic and industrial advancements.